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Compound of Interest

Compound Name: N-Nitroso Duloxetine

Cat. No.: B6249033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the high-sensitivity

analysis of N-Nitroso Duloxetine (NDXT), a potential carcinogenic impurity, in Duloxetine

capsules. The methodologies outlined are based on validated liquid chromatography-tandem

mass spectrometry (LC-MS/MS) techniques, ensuring accuracy, sensitivity, and reliability for

routine quality control and risk assessment in pharmaceutical formulations.

Introduction
N-nitrosamines are a class of compounds that have raised significant concerns in the

pharmaceutical industry due to their carcinogenic potential.[1] Regulatory agencies worldwide

now mandate strict control over the levels of these impurities in drug products. N-Nitroso
Duloxetine is a nitrosamine impurity that can form in Duloxetine drug products.[2] This

document details a robust and highly sensitive LC-MS/MS method for the quantification of

NDXT in Duloxetine capsules, addressing the need for reliable analytical procedures to ensure

patient safety and regulatory compliance. The European Medicines Agency (EMA) has set an

acceptable intake (AI) limit of 100 ng/day for NDXT.[2][3]

Analytical Method: Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS)
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A highly sensitive and specific method utilizing liquid chromatography coupled with tandem

mass spectrometry (LC-MS/MS) is the preferred approach for the determination of NDXT at

trace levels.[4][5] This method offers excellent selectivity and sensitivity, minimizing

interference from the drug substance and other excipients present in the capsule formulation.

[2][4]

Principle
The method involves chromatographic separation of NDXT from the Duloxetine active

pharmaceutical ingredient (API) and other components, followed by detection and

quantification using a tandem mass spectrometer. The mass spectrometer is operated in

Multiple Reaction Monitoring (MRM) mode, which provides high selectivity by monitoring a

specific precursor ion to product ion transition for NDXT.[4][5][6]

Experimental Protocols
Materials and Reagents

N-Nitroso Duloxetine reference standard

Duloxetine capsules

Methanol (HPLC grade)[7]

Acetonitrile (HPLC grade)[8]

Water (Milli-Q or equivalent)[7]

Formic acid (LC-MS grade)[9][6]

Ammonia solution (LC-MS grade)[9][6]

Ammonium acetate (LC-MS grade)[7]

0.2 μm PTFE membrane filters[4][7]

Standard Solution Preparation
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Stock Solution: Accurately weigh a suitable amount of N-Nitroso Duloxetine reference

standard and dissolve it in a known volume of methanol or a methanol/water mixture (1:1,

v/v) to prepare a stock solution.[4][7][8]

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with the diluent (e.g., methanol/water) to cover the desired

calibration range (e.g., 0.075 ng/mL to 3.75 ng/mL).[4][7]

Sample Preparation from Capsules
Capsule Composite: To ensure homogeneity, prepare a composite sample by mixing the

contents of several capsules.[4] For instance, a mixed sample can be prepared from 6

tablets.[8]

Extraction: Accurately weigh a portion of the capsule composite equivalent to a specific

amount of the active ingredient (e.g., 3 mg).[8] Add a precise volume of extraction solvent

(e.g., 30 mL of methanol) to the sample.[2][4][7]

Shaking: Shake the mixture vigorously for a defined period (e.g., 20 minutes at 300 rpm) to

ensure complete extraction of NDXT.[2][4][7]

Centrifugation: Centrifuge the resulting suspension (e.g., at 3000 rpm for 10 minutes) to

pellet the insoluble excipients.[2][4][7]

Filtration: Carefully collect the supernatant and filter it through a 0.2 μm PTFE membrane

filter to remove any remaining particulate matter.[4][7] The sample is now ready for LC-

MS/MS analysis.

LC-MS/MS Instrumental Conditions
The following tables summarize typical instrumental conditions for the analysis. Optimization

may be required based on the specific instrumentation used.

Table 1: Liquid Chromatography (LC) Conditions
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Parameter Condition 1 Condition 2

Column
Agilent Zorbax Eclipse Plus

C18 (4.6 x 150 mm, 5 µm)[6]

Luna Omega Polar C18 (2.1 x

100 mm, 1.6 µm)

Mobile Phase A
0.1% Ammonia and 0.1%

Formic Acid in Water[6]

0.1% Formic Acid / 2 mM

Ammonium Acetate in Water

Mobile Phase B 100% Methanol[6] Acetonitrile

Elution Mode Gradient[6] Isocratic (11/9, v/v)

Flow Rate - 0.2 mL/min[7]

Injection Volume - 10 µL[7]

Column Temperature - -

Table 2: Tandem Mass Spectrometry (MS/MS) Conditions

Parameter Condition

Ionization Mode Positive Electrospray Ionization (ESI+)[4][5]

Scan Type Multiple Reaction Monitoring (MRM)[9][4][5]

Precursor Ion (m/z) 327 [M+H]+ or 344 [M+NH4]+[10]

Product Ion (m/z) 183[10]

Nebulizer Gas Flow 3 L/min

Drying Gas Flow 3 L/min[7]

Interface Temperature 280 °C[7]

Collision Energy -10.0 V[7]

Data Analysis and Quantitative Results
Construct a calibration curve by plotting the peak area of NDXT against the concentration of

the working standard solutions. The concentration of NDXT in the capsule samples is then

determined from this calibration curve.
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Table 3: Summary of Method Validation Parameters

Parameter Result

Quantitative Range 0.075 - 3.75 ng/mL[4][7]

Correlation Coefficient (r) > 0.999[4]

Recovery in Capsules 91.0% - 113.4%[4][7]

Repeatability (%RSD, n=9) 10.9%[2][4][7]

Reproducibility (%RSD, n=6) 3.5%[2][4][7]

Limit of Detection (LOD) 0.03 µg/mL

Limit of Quantification (LOQ) 0.08 µg/mL[9]

Sample Solution Stability Stable for 7 days[4]

Diagrams
Experimental Workflow
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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